| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D191535-10mg |
6,7-Dihydroxy-4-(trifluoromethyl)chromen-2-one |
82747-36-2 | 10mg |
$ 180.00 | 2022-06-05 | ||
| TRC | D191535-25mg |
6,7-Dihydroxy-4-(trifluoromethyl)chromen-2-one |
82747-36-2 | 25mg |
$ 365.00 | 2022-06-05 | ||
| TRC | D191535-50mg |
6,7-Dihydroxy-4-(trifluoromethyl)chromen-2-one |
82747-36-2 | 50mg |
$ 580.00 | 2022-06-05 | ||
| 1PlusChem | 1P008JD0-20mg |
6,7-DIHYDROXY-4-(TRIFLUOROMETHYL)COUMARIN |
82747-36-2 | 20mg |
$78.00 | 2024-04-21 | ||
| Aaron | AR008JLC-20mg |
6,7-Dihydroxy-4-(trifluoromethyl)coumarin |
82747-36-2 | 20mg |
$107.00 | 2025-02-11 | ||
| A2B Chem LLC | AD97540-20mg |
6,7-Dihydroxy-4-(trifluoromethyl)-2H-chromen-2-one |
82747-36-2 | 20mg |
$77.00 | 2024-04-19 |
6,7-Dihydroxy-4-(trifluoromethyl)chromen-2-one, with the CAS number 82747-36-2, is a synthetic organic compound belonging to the coumarin derivative family. This molecule is characterized by its unique structural features, including a chromen-2-one backbone substituted with hydroxyl groups at positions 6 and 7 and a trifluoromethyl group at position 4. The presence of these functional groups imparts significant chemical reactivity and biological activity, making it a subject of interest in various scientific fields. Researchers often explore 6,7-dihydroxy-4-(trifluoromethyl)chromen-2-one properties due to its potential in developing novel materials and bioactive agents. In recent years, the compound has gained attention in the context of sustainable chemistry and green synthesis, aligning with global trends toward environmentally friendly processes. Its synthesis typically involves multi-step organic reactions, such as Pechmann condensation or Knoevenagel condensation, followed by selective functionalization to introduce the hydroxyl and trifluoromethyl groups. The compound's molecular formula is C10H5F3O4, and it exhibits a molar mass of approximately 246.14 g/mol. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize its purity and structure, ensuring reproducibility in research applications. The growing demand for high-purity 6,7-dihydroxy-4-(trifluoromethyl)chromen-2-one reflects its expanding role in interdisciplinary studies, from medicinal chemistry to materials science.
The chemical properties of 6,7-dihydroxy-4-(trifluoromethyl)chromen-2-one are influenced by its electron-withdrawing trifluoromethyl group and electron-donating hydroxyl groups, resulting in interesting photophysical and electronic behaviors. This compound demonstrates moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water, which can be enhanced through derivatization or formulation strategies. Its stability under various pH conditions makes it suitable for applications in aqueous environments, though it may undergo degradation under strong acidic or basic conditions due to hydrolysis of the lactone ring. The compound's fluorescence properties are notable; it emits in the blue-green region upon excitation, which is leveraged in sensing and imaging technologies. Researchers investigating 6,7-dihydroxy-4-(trifluoromethyl)chromen-2-one synthesis methods often focus on optimizing yield and selectivity to meet the demands of industrial and academic sectors. Additionally, its redox behavior, studied through cyclic voltammetry, reveals potential applications in electrochemical devices. The compound's ability to form complexes with metal ions further expands its utility in catalysis and coordination chemistry. With the rise of computational chemistry, molecular docking studies have predicted interactions with biological targets, spurring interest in its mechanistic insights. This aligns with current hotspots in AI-driven drug discovery, where compounds like this are screened for novel therapeutic pathways without relying on traditional high-throughput methods.
In terms of applications, 6,7-dihydroxy-4-(trifluoromethyl)chromen-2-one is primarily explored in the pharmaceutical and agrochemical industries. Its structural motif is reminiscent of natural coumarins, which are known for their diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial effects. Studies have shown that this derivative exhibits enhanced bioactivity due to the trifluoromethyl group, which improves metabolic stability and membrane permeability. For instance, it has been investigated as a potential inhibitor of enzymes like tyrosine kinases or carbonic anhydrases, relevant in cancer research and metabolic disorders. Beyond biomedicine, it finds use in material science, particularly in the development of organic light-emitting diodes (OLEDs) and fluorescent probes for environmental monitoring. The compound's ability to act as a ligand in metal-organic frameworks (MOFs) is another emerging area, contributing to advancements in gas storage and separation technologies. In the context of sustainability, researchers are exploring its role in green chemistry initiatives, such as catalyzing reactions under mild conditions to reduce energy consumption. The demand for 6,7-dihydroxy-4-(trifluoromethyl)chromen-2-one suppliers has increased as industries seek innovative compounds to address challenges like drug resistance and pollution. Moreover, its non-toxic profile under standard handling conditions makes it a safer alternative in various formulations, adhering to regulatory guidelines for chemical use.
The market dynamics for 6,7-dihydroxy-4-(trifluoromethyl)chromen-2-one are shaped by its niche applications and the growing emphasis on research and development in specialty chemicals. Global trends indicate a steady increase in demand from academic institutions, pharmaceutical companies, and material science firms, driven by the compound's versatility. Key producers and 6,7-dihydroxy-4-(trifluoromethyl)chromen-2-one manufacturers are located in regions with strong chemical industries, such as North America, Europe, and Asia, with China being a significant hub due to its advanced synthesis capabilities. Pricing varies based on purity levels, with research-grade samples typically ranging from $50 to $200 per gram, while bulk quantities for industrial use may be more cost-effective. The compound is often customized for specific applications, such as conjugation with biomarkers or incorporation into polymer matrices, adding value to its supply chain. Regulatory aspects are generally favorable, as it is not classified under hazardous categories, facilitating its trade and use across borders. However, users must ensure compliance with local chemical safety regulations to avoid any mishandling. Future prospects include integration into AI-assisted material design and biotechnological innovations, where its properties could lead to breakthroughs in smart materials and targeted therapies. As sustainability becomes a core focus, efforts are underway to develop greener synthesis routes for 6,7-dihydroxy-4-(trifluoromethyl)chromen-2-one, reducing environmental impact and aligning with circular economy principles.
In conclusion, 6,7-Dihydroxy-4-(trifluoromethyl)chromen-2-one (CAS No. 82747-36-2) represents a multifaceted compound with significant potential across various domains. Its unique chemical structure, combined with beneficial properties, makes it a valuable asset in research and industrial applications. From enhancing drug discovery pipelines to contributing to advanced material systems, this compound continues to inspire innovation. As the scientific community delves deeper into its capabilities, collaborations between chemists, biologists, and engineers will likely unlock new opportunities. For those seeking reliable sources, partnering with reputable 6,7-dihydroxy-4-(trifluoromethyl)chromen-2-one distributors ensures access to high-quality material for experimental and commercial purposes. Embracing trends like digitalization and sustainability will further propel its relevance, making it a compound to watch in the evolving landscape of chemical sciences.
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